Cas no 929493-81-2 (9-(5-chloro-2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 9-(5-chloro-2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 929493-81-2
• MF: C₂₆H₂₂ClNO₆
• MW: 479.908986568451
• CID: 5427737
• Update Time: 2025-07-08

9-(5-chloro-2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-(5-chloro-2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 9-(5-chloro-2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C26H22ClNO6/c1-30-16-6-4-15(5-7-16)19-13-33-26-17(25(19)29)8-9-22-18(26)12-28(14-34-22)21-10-20(27)23(31-2)11-24(21)32-3/h4-11,13H,12,14H2,1-3H3
• InChI Key： KIPMNPGATDYDHD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(OC)C=C4)=COC3=C2CN(C2=CC(Cl)=C(OC)C=C2OC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 9-(5-chloro-2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Compound CAS No. 929493-81-2: A Comprehensive Overview

CAS No. 929493-81-2, also known as 9-(5-chloro-2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e]1,3oxazin-4-one, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising pharmacological activities. Recent studies have shed light on its synthesis, characterization, and potential uses in drug development and material science.

The molecular structure of CAS No. 929493-81-2 is characterized by a chromeno[8,7-e]1,3oxazinone framework with substituted phenyl groups. The presence of a chlorine atom at the 5-position of the phenyl ring and methoxy groups at the 2 and 4 positions introduces significant electronic effects that influence the compound's reactivity and stability. This unique combination of substituents makes it a valuable candidate for exploring novel chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of chromeno[8,7-e]1,3oxazinone derivatives. Researchers have employed various strategies such as cyclization reactions and multi-component synthesis to construct this complex structure. These methods not only enhance the yield but also allow for fine-tuning of substituents to optimize the compound's properties for specific applications.

In terms of pharmacological activity, CAS No. 929493-81-2 has shown potential as a modulator of key biological pathways. Studies have demonstrated its ability to interact with enzymes involved in cellular signaling and inflammation processes. This suggests its potential role in the development of therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations and molecular docking studies have provided insights into its binding affinity with target proteins and its stability under physiological conditions.

Moreover, the green chemistry approach has been increasingly adopted in the synthesis of CAS No. 929493-81-2. By utilizing renewable resources and minimizing waste generation during the synthesis process, researchers aim to make this compound more environmentally friendly while maintaining its high-quality standards.

In conclusion, CAS No. 929493-81-2, or chromeno[8,7-e]1,3oxazinone derivative, represents a promising molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, making it a subject of great interest in contemporary chemical research.